Cas no 1803693-72-2 (Methyl 4-hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 4-hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1803693-72-2
• MF: C₁₀H₁₀F₃NO₅
• MW: 281.18531370163
• CID: 4828805
• Update Time: 2025-06-13

Methyl 4-hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C10H10F3NO5/c1-17-8(16)3-5-6(15)4-7(14-9(5)18-2)19-10(11,12)13/h4H,3H2,1-2H3,(H,14,15)
• InChI Key： KDDJIUGAOLDXBL-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C(=C(N1)OC)CC(=O)OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 453
• XLogP3: 1.5
• Topological Polar Surface Area: 73.9

Additional information on Methyl 4-hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetate

Comprehensive Overview of Methyl 4-hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1803693-72-2)

Methyl 4-hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1803693-72-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique trifluoromethoxy and methoxy functional groups. Its molecular structure, C10H10F3NO5, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological activity through hydrogen bonding and hydrophobic interactions.

The growing demand for trifluoromethoxy-containing compounds in modern chemistry highlights the importance of this molecule. Fluorinated pyridines, such as Methyl 4-hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetate, are increasingly studied due to their enhanced metabolic stability and bioavailability. These properties align with current trends in medicinal chemistry, where fluorine incorporation is a key strategy for improving drug-like characteristics. Recent publications have explored its role in designing kinase inhibitors and antimicrobial agents, addressing global health challenges like antibiotic resistance.

From a synthetic perspective, the CAS 1803693-72-2 compound demonstrates remarkable stability under various reaction conditions. Its 4-hydroxy and 2-methoxy substituents enable selective functionalization, which is crucial for structure-activity relationship (SAR) studies. Analytical techniques such as NMR (¹H, ¹³C, and ¹⁹F), HPLC, and mass spectrometry confirm its high purity (>98%), meeting rigorous standards for preclinical research. These qualities make it particularly relevant for high-throughput screening platforms in drug development pipelines.

Environmental and sustainability considerations are also shaping research around this molecule. The trifluoromethoxy group has been investigated for its biodegradation pathways, responding to industry demands for greener chemistry solutions. Computational studies using molecular docking and QSAR models predict its interactions with biological targets, reducing experimental trial-and-error in lab settings. Such approaches resonate with the pharmaceutical industry's push toward AI-driven drug discovery, a frequently searched topic in scientific databases.

In material science applications, derivatives of pyridine-3-acetate have shown promise in organic electronics due to their electron-withdrawing properties. This aligns with renewable energy trends, where researchers explore novel organic semiconductors for solar cells and OLED technologies. The compound's thermal stability (decomposition point >200°C) further supports these advanced applications, as documented in recent patent filings.

Quality control protocols for 1803693-72-2 emphasize strict adherence to ICH guidelines, ensuring batch-to-batch reproducibility. Storage recommendations typically suggest inert atmospheres at -20°C to maintain long-term stability. These specifications cater to pharmaceutical GMP requirements, addressing common queries about compound handling in research forums and chemical databases.

The commercial availability of Methyl 4-hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine-3-acetate through specialty chemical suppliers has expanded its accessibility to academic and industrial researchers. Current market analyses indicate rising demand for such building blocks in fragment-based drug design, particularly for challenging targets like protein-protein interactions. This reflects broader industry movements toward next-generation therapeutics, a hot topic in biomedical conferences and publications.

Ongoing studies investigate the compound's potential in prodrug development, leveraging its ester functionality for controlled release formulations. This application addresses patient compliance issues in chronic disease management—a key concern in healthcare systems worldwide. The molecule's logP value (~1.8) suggests favorable membrane permeability, making it a candidate for central nervous system (CNS) drug candidates, another highly searched area in pharmacological research.

Innovative synthetic methodologies, including flow chemistry approaches, have been applied to scale up production of CAS 1803693-72-2 derivatives while minimizing waste generation. These processes align with green chemistry principles and answer frequent queries about sustainable synthesis in professional chemistry networks. Recent advances in catalytic systems have further improved yields for key synthetic steps involving this intermediate.

Structural analogs of this compound continue to emerge in scientific literature, demonstrating its role as a versatile scaffold. Researchers frequently modify its hydroxy and methoxy groups to explore new bioactivities, as seen in recent journals covering heterocyclic chemistry. The compound's patent landscape shows growing IP activity, particularly in antiviral and anti-inflammatory applications—areas experiencing heightened interest post-pandemic.

Analytical challenges associated with this molecule, such as distinguishing between tautomeric forms in solution, have prompted development of advanced characterization techniques. These include dynamic NMR studies and computational modeling, topics frequently discussed in analytical chemistry symposia. Such methodological innovations enhance understanding of the compound's behavior in biological systems.

The compound's appearance as a white to off-white crystalline powder with defined melting characteristics facilitates its handling in laboratory settings. Safety data sheets emphasize standard organic compound precautions, avoiding the need for specialized containment—a practical advantage for research facilities. This practical aspect generates numerous operational questions in chemical forum discussions.

Emerging regulatory guidelines for fluorinated compounds have increased scrutiny on environmental persistence, making 1803693-72-2 an interesting case study. Its predicted environmental fate (PEC/PNEC ratios) falls within acceptable ranges according to preliminary assessments, addressing sustainability concerns raised in chemical industry white papers.

Collaborative research networks have identified this pyridine derivative as a priority structure for library development in fragment-based screening initiatives. Such programs, often funded by public-private partnerships, aim to accelerate discovery of novel bioactive compounds. This reflects the compound's strategic importance in addressing unmet medical needs through innovative chemistry approaches.